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Compound of Interest

Compound Name: 3,7-DMF

Cat. No.: B600370 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dimethyl fumarate (DMF), the methyl ester of fumaric acid, is an FDA-approved therapeutic for

relapsing forms of multiple sclerosis and psoriasis.[1][2][3] Its mechanism of action is primarily

linked to the activation of the Nuclear factor (erythroid-derived 2)-like 2 (Nrf2) pathway, a key

regulator of cellular antioxidant responses.[1][4][5] DMF and its active metabolite, monomethyl

fumarate (MMF), are utilized in a variety of research settings, including studies on

neuroprotection, immunomodulation, and anti-inflammatory effects.[1][6] Proper preparation of

stock solutions is critical for obtaining accurate and reproducible experimental results. This

document provides detailed protocols and data for preparing and storing stock solutions of

Dimethyl fumarate.

Note on Nomenclature: The compound is commonly known as Dimethyl fumarate. The

chemical name is dimethyl (E)-but-2-enedioate.[2] The user-provided term "3,7-

Dimethylfumarate" appears to be a non-standard name, as the fumarate backbone contains

only four carbon atoms. This document pertains to Dimethyl fumarate (CAS 624-49-7).

Chemical and Physical Properties
Dimethyl fumarate is supplied as a white to off-white crystalline solid.[2][7] Its key properties

are summarized below.
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Property Value Reference

CAS Number 624-49-7 [7]

Molecular Formula C₆H₈O₄ [7]

Molecular Weight 144.13 g/mol

Melting Point 102-106 °C [8]

Boiling Point 192-193 °C [8]

Appearance Crystalline solid [7]

Solubility Data
The solubility of Dimethyl fumarate in various common laboratory solvents is crucial for

preparing stock solutions. It is sparingly soluble in aqueous buffers but shows good solubility in

organic solvents.[7]

Solvent Solubility Reference

Dimethylformamide (DMF) ~12 mg/mL [7][8][9]

Dimethyl sulfoxide (DMSO)
~5 mg/mL[7], 29 mg/mL at

25°C[8][9]
[7][8][9]

Ethanol
~2 mg/mL[7], 10 mg/mL at

25°C[8][9]
[7][8][9]

Methanol 30-36 mg/mL [8][9]

Water 1.6 mg/mL at 20°C [8][9][10]

PBS (pH 7.2)
2 mg/mL (with heating and

ultrasound)
[11]

DMF:PBS (1:1) ~0.5 mg/mL [7]
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Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM Dimethyl fumarate stock solution in

DMSO. This is a common starting point for in vitro experiments.

Materials:

Dimethyl fumarate (solid, ≥95% purity)[7]

Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, calculate the

mass of Dimethyl fumarate needed.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 144.13 g/mol x 1000 mg/g = 14.41 mg

Weighing: Accurately weigh 14.41 mg of Dimethyl fumarate and place it into a sterile vial.

Dissolution: Add 1 mL of DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if needed.

Sterilization (Optional): If required for sterile cell culture applications, filter the stock solution

through a 0.22 µm syringe filter compatible with DMSO.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C for long-term

stability (≥4 years for the solid compound) or at -80°C for the solution in solvent (stable for up

to 1 year).[7][11]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the DMSO stock solution into an aqueous cell culture

medium for treating cells.

Materials:

100 mM Dimethyl fumarate stock solution in DMSO (from Protocol 1)

Pre-warmed sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes and pipettes

Procedure:

Determine Final Concentration: Decide on the final concentration of Dimethyl fumarate for

your experiment (e.g., 50 µM).

Serial Dilution: It is recommended to perform a serial dilution to ensure accuracy.

First, prepare an intermediate dilution by adding a small volume of the 100 mM stock to

the culture medium. For example, add 10 µL of the 100 mM stock to 990 µL of medium to

get a 1 mM intermediate solution.

Next, add the required volume of the intermediate solution to the final volume of culture

medium. To achieve a 50 µM final concentration in 10 mL of medium:

Use the formula C1V1 = C2V2

(1 mM) x V1 = (0.050 mM) x 10 mL

V1 = 0.5 mL (or 500 µL)
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Add 500 µL of the 1 mM intermediate solution to 9.5 mL of culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the culture medium without the drug. In the example above, the final DMSO concentration

would be 0.05%.

Immediate Use: Use the freshly prepared working solution immediately. Aqueous solutions of

Dimethyl fumarate are not recommended for storage for more than one day due to potential

hydrolysis.[7] Studies have shown DMF is susceptible to hydrolysis under both acidic and

alkaline conditions.[12][13]

Storage and Stability
Solid Compound: Store Dimethyl fumarate solid at -20°C. It is stable for at least four years

under these conditions.[7]

Stock Solutions (in Organic Solvent): Store aliquots of stock solutions in DMSO or DMF at

-20°C (stable for 6 months) or -80°C (stable for 1 year).[11] Purging the solvent with an inert

gas before making the solution can improve stability.[7]

Aqueous Solutions: Aqueous working solutions are not stable and should be prepared fresh

for each experiment. It is not recommended to store aqueous solutions for more than one

day.[7] Dimethyl fumarate stability decreases in the following pH order: 7 < 5 < 3 < 1 < 9.[12]

[13]

Mandatory Visualizations
Signaling Pathway
Caption: Nrf2 signaling pathway activated by Dimethyl Fumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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